Cas no 51823-74-6 (1-Cyclohexene-1-carboxylic acid, 2,6,6-trimethyl-3-oxo-)

1-Cyclohexene-1-carboxylic acid, 2,6,6-trimethyl-3-oxo- structure
51823-74-6 structure
Product Name:1-Cyclohexene-1-carboxylic acid, 2,6,6-trimethyl-3-oxo-
CAS No:51823-74-6
MF:C10H14O3
MW:182.216363430023
CID:361299
PubChem ID:15377700
Update Time:2025-04-19

1-Cyclohexene-1-carboxylic acid, 2,6,6-trimethyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclohexene-1-carboxylic acid, 2,6,6-trimethyl-3-oxo-
    • 2,6,6-trimethyl-3-oxocyclohexene-1-carboxylic acid
    • NCJFEURQKCATER-UHFFFAOYSA-N
    • 2,6,6-trimethylcyclohex-1-en-3-one-1-carboxylic acid
    • SCHEMBL11394565
    • DTXSID50572181
    • 51823-74-6
    • Compound NP-024012
    • 2,6,6-trimethyl-3-oxo-1-cyclohexene-1-carboxylic acid
    • AKOS040737327
    • 2,6,6-Trimethyl-3-oxocyclohex-1-ene-1-carboxylic acid
    • Inchi: 1S/C10H14O3/c1-6-7(11)4-5-10(2,3)8(6)9(12)13/h4-5H2,1-3H3,(H,12,13)
    • InChI Key: NCJFEURQKCATER-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=C(C(=O)O)C(C)(C)CC1

Computed Properties

  • Exact Mass: 182.09432
  • Monoisotopic Mass: 182.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD